![molecular formula C18H28N4O2 B5632204 1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one](/img/structure/B5632204.png)
1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one
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Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions that provide valuable insights into potential methods for synthesizing "1-(2-oxo-2-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}ethyl)azepan-2-one". For example, Shestopalov et al. (2002) describe a one-step synthesis of substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans, highlighting the efficiency of three-component condensation reactions which could be relevant for the target molecule's synthesis (Shestopalov et al., 2002). Furthermore, Fussell et al. (2012) report a robust synthesis method for a key intermediate in Crizotinib's synthesis, demonstrating the significance of optimizing conditions for successful scale-up, which might be applicable to our target molecule (Fussell et al., 2012).
Molecular Structure Analysis
Molecular structure analysis often involves detailed NMR studies and X-ray crystallography. Balderson et al. (2007) provide insights into the hydrogen-bonding patterns of enaminones, which could be relevant for understanding the intramolecular interactions within "this compound" (Balderson et al., 2007).
Chemical Reactions and Properties
The chemical reactivity and properties of a compound are influenced by its functional groups and molecular structure. The work by Shevchuk et al. (2012) on the convenient preparation of (1H-Azol-1-yl)piperidines showcases the versatility of azole compounds in synthesis, which might share similarities with the chemical behavior of our compound of interest (Shevchuk et al., 2012).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[2-oxo-2-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]ethyl]azepan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O2/c23-17-5-2-1-3-10-21(17)15-18(24)20-12-6-16(7-13-20)8-14-22-11-4-9-19-22/h4,9,11,16H,1-3,5-8,10,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUBXEZXBENUSDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CC(=O)N2CCC(CC2)CCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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